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Professionals

These application notes provide a comprehensive overview of the techniques and protocols for
measuring the activity of the histone acetyltransferase p300 (also known as KAT3B) using Lys-
CoA, a potent and selective bisubstrate inhibitor. The information is intended for professionals
in academic research and the pharmaceutical industry engaged in epigenetics, drug discovery,
and cancer biology.

Introduction to p300 and Lys-CoA

The E1A binding protein p300 and its close homolog, CREB-binding protein (CBP), are crucial
transcriptional coactivators that regulate gene expression by acetylating histone and non-
histone proteins.[1][2] This enzymatic activity remodels chromatin, making DNA more
accessible for transcription.[1] Dysregulation of p300/CBP activity is implicated in various
diseases, including cancer, making them attractive therapeutic targets.[1][3][4]

Lys-CoA is a synthetic bisubstrate analog that combines the features of both acetyl-CoA and a
lysine-containing peptide substrate.[4][5] It acts as a potent and selective inhibitor of p300 by
binding tightly within a narrow tunnel in the enzyme's active site.[4][5][6] The catalytic
mechanism of p300 is proposed to be a Theorell-Chance "hit and run" mechanism, where
acetyl-CoA binds first, followed by a transient interaction with the histone substrate for acetyl
transfer.[2][6] Lys-CoA effectively mimics an intermediate state in this reaction, leading to its
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inhibitory effect.[5] Due to its high affinity and selectivity, Lys-CoA is an invaluable tool for
studying p300 function and for screening potential small-molecule inhibitors.[6]

Key Signaling Pathway Involving p300

p300/CBP are recruited to chromatin by various transcription factors. Upon recruitment, their
intrinsic histone acetyltransferase (HAT) activity leads to the acetylation of lysine residues on
histone tails (e.g., H3K27) and other proteins like p53.[3][7][8] This acetylation neutralizes the
positive charge of lysine, weakening the interaction between histones and DNA, and creating a
more open chromatin structure that facilitates gene transcription.[1]
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Caption: p300/CBP signaling pathway and the inhibitory action of Lys-CoA.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for Lys-CoA and other related
compounds in the context of p300 activity.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4045318/
https://www.benchchem.com/product/b15552236?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7340344/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Assessing_the_Selectivity_of_CBP_p300_Inhibitors.pdf
https://openlabnotebooks.org/p300-cbp-cellular-assay/
https://bpsbioscience.com/p300-homogeneous-assay-kit-50078
https://www.benchchem.com/product/b15552236?utm_src=pdf-body-img
https://www.benchchem.com/product/b15552236?utm_src=pdf-body
https://www.benchchem.com/product/b15552236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Compound/Parame o

" Value Assay Conditions Reference

er

Lys-CoA
Varies depending on

IC50 50-500 nM _ _
pre-incubation
For p300

IC50 ~100 nM autoacetylation with [9]
20 uM acetyl-CoA

Ki 20 nM [6]

o ~100-fold vs. PCAF
Selectivity
(IC50 =200 uM)

Acetyl-CoA
For p300

Km 3.3+£0.8uM _ [9]
autoacetylation

C646 (small molecule

inhibitor)

Ki 400 nM Competitive inhibitor [6]

Experimental Protocols
In Vitro p300 Histone Acetyltransferase (HAT) Assay
(Radioactive)

This protocol is a direct method to measure the enzymatic activity of p300 by quantifying the
incorporation of a radiolabeled acetyl group onto a histone peptide substrate.[6]

Materials:
¢ Recombinant p300 HAT domain

o Histone H4 peptide (e.g., H4-15)
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e [14C]-acetyl-CoA

¢ Unlabeled acetyl-CoA

o Assay Buffer: 20 mM HEPES, pH 7.9, 5 mM DTT, 80 uM EDTA, 40 ug/mL BSA
o Lys-CoA or other test inhibitors

e Tris-Tricine gels (16%)

« Scintillation fluid and counter

Procedure:

o Prepare the reaction mixture in the assay buffer containing 5 nM p300 and 100 uM H4-15
peptide.

o Add the test inhibitor (e.g., Lys-CoA) at various concentrations. Keep the DMSO
concentration constant (e.g., <5%).

e Pre-incubate the mixture at 30°C for 10 minutes.

« Initiate the reaction by adding a 1:1 mixture of unlabeled acetyl-CoA and [14C]-acetyl-CoA to
a final concentration of 20 uM.

 Incubate the reaction at 30°C for 10 minutes.
e Quench the reaction by adding SDS-PAGE loading buffer.
o Separate the reaction products on a 16% Tris-Tricine gel.

» Visualize and quantify the [14C]-labeled acetylated H4-15 peptide using autoradiography or
a phosphorimager.

o Calculate the percent inhibition at each inhibitor concentration and determine the 1C50 value.
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Caption: Workflow for the radioactive in vitro p300 HAT assay.

Homogeneous p300 Assay (AlphaLISA)
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This is a high-throughput, non-radioactive method for screening p300 inhibitors. It is based on

the detection of acetylated biotinylated peptide substrate.[1]

Materials:

p300 Homogeneous Assay Kit (containing purified p300, biotinylated histone substrate,
Acetyl-CoA, primary antibody against the acetylated peptide, and assay buffers)

Streptavidin-coated Donor beads

Acceptor beads conjugated to a secondary antibody
Test compounds (e.g., Lys-CoA)

384-well microplate

AlphaScreen-compatible plate reader

Procedure:

Add the assay buffer, biotinylated histone substrate, and p300 enzyme to the wells of a 384-
well plate.

Add the test inhibitor (e.g., Lys-CoA) at various concentrations.
Initiate the reaction by adding Acetyl-CoA.

Incubate the plate according to the kit manufacturer's instructions to allow for the enzymatic
reaction.

Stop the reaction and add the primary antibody that specifically recognizes the acetylated
peptide, followed by the Acceptor beads.

Incubate to allow for antibody-peptide binding.
Add the Streptavidin-coated Donor beads, which will bind to the biotinylated peptide.

Incubate in the dark.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://bpsbioscience.com/p300-homogeneous-assay-kit-50078
https://www.benchchem.com/product/b15552236?utm_src=pdf-body
https://www.benchchem.com/product/b15552236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Read the plate on an AlphaScreen reader. The proximity of the Donor and Acceptor beads
upon binding to the acetylated substrate results in a luminescent signal.

 Calculate the inhibition of p300 activity based on the signal intensity.

Cellular Assay for p300/CBP Activity

This protocol measures the endogenous activity of p300/CBP by quantifying the acetylation of
a known cellular substrate, such as histone H3 at lysine 27 (H3K27ac), in response to an
inhibitor.[8]

Materials:

e Cellline (e.g., HFF, HEK293T, or MCF7)

¢ Cell culture medium and supplements

o Test inhibitor (e.g., a cell-permeable p300/CBP inhibitor like A-485)

e Lysis buffer

e Primary antibodies: anti-H3K27ac and anti-total Histone H3 (as a loading control)
e Secondary antibody conjugated to HRP

o Western blotting reagents and equipment

Procedure:

e Seed cells in a multi-well plate and allow them to adhere overnight.

» Treat the cells with the test inhibitor at various concentrations for a specified period (e.g., 24-
72 hours).

e Lyse the cells and quantify the protein concentration.
o Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

e Probe the membrane with the primary antibody against H3K27ac.
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e Probe a parallel membrane or strip and re-probe the same membrane with an antibody
against total Histone H3 as a loading control.

 Incubate with the appropriate HRP-conjugated secondary antibody.
» Detect the signal using an enhanced chemiluminescence (ECL) substrate.

o Quantify the band intensities and normalize the H3K27ac signal to the total H3 signal to
determine the dose-dependent effect of the inhibitor on cellular p300/CBP activity.

Conclusion

The methodologies described provide a robust framework for investigating p300
acetyltransferase activity. Lys-CoA serves as a critical tool for these studies, offering high
potency and selectivity. The choice of assay depends on the specific research question, with
radioactive assays providing direct enzymatic measurements and AlphaLISA being more suited
for high-throughput screening. Cellular assays are essential for validating the effects of
inhibitors in a more physiologically relevant context. These protocols and the associated
quantitative data will aid researchers in the discovery and characterization of novel p300/CBP
modulators for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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